Cas no 1909316-01-3 (N-2-(benzylamino)ethylcyclopropanamine dihydrochloride)

• Product Name: N-2-(benzylamino)ethylcyclopropanamine dihydrochloride
• CAS No: 1909316-01-3
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• MDL: MFCD29054904
• CID: 4628841
• PubChem ID: 121553006
• Update Time: 2025-07-19

N-2-(benzylamino)ethylcyclopropanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(benzylamino)ethyl]cyclopropanamine dihydrochloride
• D84393
• Z2255110647
• N-benzyl-N'-cyclopropylethane-1,2-diamine;dihydrochloride
• N1-Benzyl-N2-cyclopropylethane-1,2-diamine dihydrochloride
• N-2-(benzylamino)ethylcyclopropanamine dihydrochloride

• MDL： MFCD29054904
• Inchi： 1S/C12H18N2.2ClH/c1-2-4-11(5-3-1)10-13-8-9-14-12-6-7-12;;/h1-5,12-14H,6-10H2;2*1H
• InChI Key： ZGLICBYMOUGDKW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCNCC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 148
• Topological Polar Surface Area: 24.1

Additional information on N-2-(benzylamino)ethylcyclopropanamine dihydrochloride

Professional Introduction to N-2-(benzylamino)ethylcyclopropanamine Dihydrochloride (CAS No. 1909316-01-3)

N-2-(benzylamino)ethylcyclopropanamine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1909316-01-3, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of the benzylamino group and the cyclopropanamine core makes it a versatile scaffold for designing novel bioactive molecules.

The molecular structure of N-2-(benzylamino)ethylcyclopropanamine dihydrochloride consists of a cyclopropanamine ring substituted with an N-2-(benzylamino)ethyl side chain, further salted with hydrochloride to enhance solubility and stability. This structural motif is particularly interesting because it combines the rigidity of the cyclopropane ring with the flexibility of the ethyl chain, providing a balanced pharmacophore for interaction with biological targets.

In recent years, there has been a growing interest in cyclopropanamine derivatives due to their unique biochemical properties. The cyclopropane ring is known to introduce conformational constraints that can modulate binding affinity and selectivity, making these compounds valuable candidates for drug discovery. Specifically, N-2-(benzylamino)ethylcyclopropanamine dihydrochloride has been explored in various preclinical studies for its potential pharmacological effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzylamino group is a common pharmacophore found in many bioactive molecules, known for its ability to enhance binding interactions with biological receptors. By incorporating this group into a cyclopropanamine framework, researchers can fine-tune the properties of the compound to achieve desired pharmacological outcomes.

The dihydrochloride salt form of N-2-(benzylamino)ethylcyclopropanamine enhances its solubility in aqueous solutions, which is crucial for formulation development and biological studies. This improved solubility makes it easier to administer the compound in various experimental settings, including in vitro and in vivo assays. Furthermore, the salt form provides stability under different storage conditions, ensuring consistent quality for research applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like N-2-(benzylamino)ethylcyclopropanamine dihydrochloride. These computational methods allow researchers to predict potential interactions with target proteins and assess binding affinities with high precision. Such simulations have been instrumental in identifying novel drug candidates and optimizing lead compounds for further development.

In addition to its structural advantages, N-2-(benzylamino)ethylcyclopropanamine dihydrochloride has shown promise in preliminary pharmacological studies. Researchers have investigated its potential effects on various biological pathways, including neurotransmitter systems and inflammatory responses. These studies suggest that the compound may exhibit properties relevant to treating neurological disorders and inflammatory conditions, although further research is needed to fully elucidate its therapeutic potential.

The synthesis of N-2-(benzylamino)ethylcyclopropanamine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework efficiently. These synthetic strategies not only improve production efficiency but also allow for modifications that can enhance pharmacological activity.

The role of N-2-(benzylamino)ethylcyclopropanamine dihydrochloride in drug discovery extends beyond its use as an intermediate. It serves as a model compound for understanding how structural modifications can influence biological activity. By studying this molecule, researchers can gain insights into the relationship between chemical structure and pharmacological effects, which is essential for developing next-generation pharmaceuticals.

The future prospects of N-2-(benzylamino)ethylcyclopropanamine dihydrochloride are promising, with ongoing research aimed at exploring its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As computational tools become more sophisticated and synthetic methodologies advance, new derivatives and analogs of this compound may be developed, offering novel therapeutic solutions.